Cas no 1248239-12-4 (2-chloro-2-(2-chloro-6-fluorophenyl)acetamide)

• Product Name: 2-chloro-2-(2-chloro-6-fluorophenyl)acetamide
• CAS No: 1248239-12-4
• MF: C₈H₆Cl₂FNO
• MW: 222.043743610382
• MDL: MFCD16694378
• CID: 5238322
• Update Time: 2025-06-28

2-chloro-2-(2-chloro-6-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, α,2-dichloro-6-fluoro-
• 2-chloro-2-(2-chloro-6-fluorophenyl)acetamide

• MDL： MFCD16694378
• Inchi： 1S/C8H6Cl2FNO/c9-4-2-1-3-5(11)6(4)7(10)8(12)13/h1-3,7H,(H2,12,13)
• InChI Key： DBATWTXRVGEQBZ-UHFFFAOYSA-N
• SMILES： C1(C(Cl)C(N)=O)=C(F)C=CC=C1Cl

Experimental Properties

• Density: 1.467±0.06 g/cm3(Predicted)
• Boiling Point: 343.4±42.0 °C(Predicted)
• pka: 13.74±0.50(Predicted)

Additional information on 2-chloro-2-(2-chloro-6-fluorophenyl)acetamide

Professional Introduction to 2-chloro-2-(2-chloro-6-fluorophenyl)acetamide (CAS No: 1248239-12-4)

2-chloro-2-(2-chloro-6-fluorophenyl)acetamide, identified by the Chemical Abstracts Service Number (CAS No) 1248239-12-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amides, characterized by a carbonyl group bonded to a nitrogen atom, and its structural features make it a valuable intermediate in the synthesis of biologically active molecules. The presence of both chloro and fluoro substituents in its aromatic ring system enhances its potential as a pharmacophore, contributing to its utility in drug discovery and development.

The molecular structure of 2-chloro-2-(2-chloro-6-fluorophenyl)acetamide consists of a central acetamide moiety flanked by chloro and fluoro substituents on the aromatic ring. This arrangement imparts unique electronic and steric properties, making it an attractive candidate for further derivatization and exploration in medicinal chemistry. The compound’s dual chloro substitution at the para position relative to the fluoro group introduces a high degree of lipophilicity, which is often desirable in drug candidates for improving membrane permeability and bioavailability.

In recent years, the pharmaceutical industry has increasingly focused on developing novel compounds with tailored structural motifs to address unmet medical needs. 2-chloro-2-(2-chloro-6-fluorophenyl)acetamide has been studied for its potential applications in the synthesis of small-molecule inhibitors targeting various therapeutic pathways. Its structural framework is reminiscent of known bioactive scaffolds, suggesting that it may serve as a precursor for developing drugs with mechanisms ranging from enzyme inhibition to receptor antagonism.

One of the most compelling aspects of 2-chloro-6-fluorophenyl derivatives is their ability to modulate biological processes through selective interaction with cellular targets. The fluorine atom, in particular, is well-documented for its ability to enhance metabolic stability and binding affinity, while the chloro groups contribute to electronic tuning and hydrophobicity. These properties have been leveraged in the design of kinase inhibitors, antiviral agents, and anti-inflammatory compounds. The acetamide moiety further extends the compound’s versatility by providing a site for further functionalization, allowing chemists to fine-tune its pharmacological profile.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-chloro-2-(2-chloro-6-fluorophenyl)acetamide for biological activity. High-throughput virtual screening (HTVS) and molecular docking studies have identified this molecule as a promising candidate for further experimental validation. Its predicted interactions with key protein targets suggest potential therapeutic applications in oncology, neurology, and infectious diseases. These computational insights have accelerated the drug discovery pipeline, reducing the time and resources required to identify lead compounds.

The synthesis of 2-chloro-2-(2-chloro-6-fluorophenyl)acetamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic routes include chlorination reactions on a fluorinated aromatic precursor followed by amide bond formation. Advances in catalytic methods have improved the efficiency of these transformations, making it feasible to produce this compound on scales suitable for preclinical studies. The use of palladium-catalyzed cross-coupling reactions has also enabled more concise synthetic pathways, reducing the number of synthetic steps and minimizing byproduct formation.

In preclinical research, 2-chloro-2-(2-chloro-6-fluorophenyl)acetamide has been evaluated for its potential as an intermediate in the development of novel therapeutics. Initial studies have demonstrated its efficacy in inhibiting specific enzymatic targets relevant to cancer progression. The compound’s ability to disrupt key signaling pathways has been particularly noteworthy, suggesting its utility in combination therapies that synergize with existing treatments. Additionally, its favorable pharmacokinetic properties have been observed in animal models, indicating good absorption, distribution, metabolism, excretion (ADME), and toxicity profiles.

The role of fluorine-containing compounds in modern medicine cannot be overstated. The introduction of fluorine into drug molecules often leads to enhanced binding affinity due to changes in electronic distribution and steric effects. In the case of 2-chloro-6-fluorophenyl derivatives like 1248239-12-4, these effects are particularly pronounced due to the presence of multiple halogen atoms that interact synergistically with biological targets. This has led to an increased interest in designing new fluorinated amides as pharmacological tools.

As our understanding of disease mechanisms evolves, so does our approach to drug design. 2-chloro-2-(2-chloro-6-fluorophenyl)acetamide exemplifies how structural modifications can unlock new therapeutic possibilities. By leveraging cutting-edge synthetic methodologies and computational tools, researchers are able to explore complex molecular architectures with greater precision than ever before. This compound represents a testament to the power of interdisciplinary collaboration between organic chemists, biochemists, and computational scientists in driving innovation forward.

The future prospects for 1248239-12-4 are promising as ongoing research continues to uncover new applications for this versatile intermediate. Its incorporation into libraries of diverse compounds ensures that it will remain a cornerstone material for medicinal chemists seeking novel drug candidates. As regulatory landscapes evolve and new technologies emerge, compounds like this one will continue to play a pivotal role in shaping next-generation therapeutics.